2-(benzo[d][1,3]dioxol-5-yl)-N-(5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide
• InChI: InChI=1S/C18H15N3O5/c1-23-13-4-2-3-12(9-13)17-20-21-18(26-17)19-16(22)8-11-5-6-14-15(7-11)25-10-24-14/h2-7,9H,8,10H2,1H3,(H,19,21,22)
• InChI Key: VXEASSACVGEWAM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN=C(O2)NC(=O)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H15N3O5
• Molecular Weight: 353.3 g/mol

Description

The compound “2-(benzo[d][1,3]dioxol-5-yl)-N-(5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl)acetamide” is a complex organic molecule that contains several functional groups. These include a benzodioxole group, a methoxyphenyl group, and an oxadiazole group. The presence of these functional groups suggests that this compound could have interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzodioxole, methoxyphenyl, and oxadiazole groups would likely result in a complex three-dimensional structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the oxadiazole group might undergo nucleophilic substitution reactions, while the benzodioxole group might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, its solubility would be affected by the polarity of its functional groups, and its melting and boiling points would be influenced by the strength of the intermolecular forces present.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with. Unfortunately, without more specific information, it’s difficult to predict the exact mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. As with any chemical, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it’s being studied for potential use as a drug, future research might focus on optimizing its synthesis, studying its mechanism of action, and evaluating its efficacy and safety in preclinical and clinical trials.